N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(3-thiomorpholin-4-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C22H21FN4O2S/c23-18-5-1-16(2-6-18)15-26-21(28)17-3-7-19(8-4-17)29-22-20(24-9-10-25-22)27-11-13-30-14-12-27/h1-10H,11-15H2,(H,26,28)
• InChI Key: XMLLYKNBQHGZEL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C22H21FN4O2S
• Molecular Weight: 424.5 g/mol

Description

N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a potent inhibitor of a specific protein that is involved in various physiological and pathological processes, making it a promising candidate for drug development.

Mechanism of Action

N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide A exerts its therapeutic effects by binding to a specific site on the target protein, thereby inhibiting its activity. This results in downstream effects that lead to the reduction of disease progression and symptoms. The precise mechanism of action of this compound A is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects
This compound A has been shown to have a range of biochemical and physiological effects, depending on the specific disease and target protein. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in inflammatory diseases, and protect against neuronal damage in neurodegenerative disorders. These effects are mediated by the inhibition of the target protein and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide A has several advantages for use in laboratory experiments. It is a small molecule that can be easily synthesized and purified, making it suitable for high-throughput screening assays. It has also been shown to have good pharmacokinetic properties, including good solubility and oral bioavailability, making it suitable for in vivo studies. However, one limitation of this compound A is its specificity for the target protein, which may limit its use in diseases where multiple proteins are involved.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide A. One area of interest is the development of derivatives or analogs of this compound A that have improved potency or selectivity for the target protein. Another area of interest is the investigation of the potential use of this compound A in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound A and its potential applications in other diseases.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide A involves a multi-step process that starts with the reaction of 4-fluorobenzylamine and 2,3-dichloropyrazine to form the intermediate compound, which is then reacted with thiomorpholine and benzoyl chloride to obtain the final product. The synthesis method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

N-(4-fluorobenzyl)-4-[(3-thiomorpholin-4-ylpyrazin-2-yl)oxy]benzamide A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of a specific protein that is involved in these diseases, leading to a reduction in disease progression and symptoms.